Cas no 162007-39-8 (Ethyl 4-cyano-2-(2-cyanoethyl)butanoate)

Ethyl 4-cyano-2-(2-cyanoethyl)butanoate structure
162007-39-8 structure
Product Name:Ethyl 4-cyano-2-(2-cyanoethyl)butanoate
CAS No:162007-39-8
MF:C10H14N2O2
MW:194.230362415314
CID:109872
PubChem ID:44629793
Update Time:2025-04-18

Ethyl 4-cyano-2-(2-cyanoethyl)butanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-cyano-2-(2-cyanoethyl)butanoate
    • Butanoic acid,4-cyano-2-(2-cyanoethyl)-, ethyl ester
    • ETHYL 4-CYANO-2-(2-CYANOETHYL)BUTYRATE
    • 4-CYANO-2-(2-CYANOETHYL)BUTYRIC ACID ETHYL ESTER
    • DTXSID501278132
    • FT-0643566
    • 162007-39-8
    • Inchi: 1S/C10H14N2O2/c1-2-14-10(13)9(5-3-7-11)6-4-8-12/h9H,2-6H2,1H3
    • InChI Key: IRGJWVDXONAJSB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CCC#N)CCC#N)=O

Computed Properties

  • Exact Mass: 194.10600
  • Monoisotopic Mass: 194.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 73.9A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.06
  • Refractive Index: 1.455
  • PSA: 73.88000
  • LogP: 1.77326
  • Solubility: Not determined

Ethyl 4-cyano-2-(2-cyanoethyl)butanoate Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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